N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide

• IUPAC Name: N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide
• InChI: InChI=1S/C12H16FNO/c1-9(2)12(15)14(3)8-10-5-4-6-11(13)7-10/h4-7,9H,8H2,1-3H3
• InChI Key: CPSJZOAVKSWBGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N(C)CC1=CC(=CC=C1)F
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol

Description

N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide, also known as FDP or Fluoradone, is a chemical compound that has gained attention due to its potential applications in scientific research. It is a synthetic organic compound that belongs to the class of amides and is known for its unique chemical structure.

Mechanism of Action

N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide exerts its inhibitory effect on the dopamine transporter by binding to a specific site on the protein. This binding prevents the transporter from removing dopamine from the synaptic cleft, leading to an increase in dopamine concentration in the brain. This increase in dopamine concentration has been found to have various effects on the brain, including enhancing reward-related behavior and reducing anxiety-like behavior.
Biochemical and Physiological Effects:
N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide has been found to have various biochemical and physiological effects on the brain. It has been shown to increase the release of dopamine in the nucleus accumbens, a brain region involved in reward processing. This increase in dopamine release has been associated with enhanced reward-related behavior, such as increased locomotor activity and preference for sucrose. N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide has also been found to reduce anxiety-like behavior in animal models, suggesting its potential as an anxiolytic agent.

Advantages and Limitations for Lab Experiments

N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide has several advantages as a research tool, including its selectivity for the dopamine transporter and its ability to increase dopamine concentration in the brain. However, it also has some limitations, such as its potential toxicity and its limited solubility in aqueous solutions. These limitations need to be taken into consideration when designing experiments using N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide.

Future Directions

There are several future directions for research on N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide. One potential direction is to investigate its effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Another direction is to explore its potential as a therapeutic agent for neurological disorders, such as Parkinson's disease and addiction. Additionally, further studies are needed to investigate the long-term effects of N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide on the brain and its potential toxicity.
Conclusion:
In conclusion, N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide is a synthetic organic compound that has potential applications in scientific research, particularly in the field of neuroscience. It selectively inhibits the activity of the dopamine transporter and has various effects on the brain, including enhancing reward-related behavior and reducing anxiety-like behavior. While it has several advantages as a research tool, such as its selectivity and ability to increase dopamine concentration, it also has limitations that need to be taken into consideration. There are several future directions for research on N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide, including investigating its effects on other neurotransmitter systems and exploring its potential as a therapeutic agent for neurological disorders.

Synthesis Methods

The synthesis method of N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide involves the reaction of 3-fluorobenzylamine with 2,2-dimethylpropanoyl chloride in the presence of a base, such as triethylamine. The resulting product is then purified through recrystallization to obtain N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide in its pure form. This method has been reported in several scientific studies and has been found to yield high purity and good yields of N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide.

Scientific Research Applications

N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been reported to selectively inhibit the activity of the dopamine transporter, a protein that regulates the concentration of dopamine in the brain. This property of N-[(3-fluorophenyl)methyl]-N,2-dimethylpropanamide makes it a useful tool for studying the role of dopamine in various neurological disorders, such as Parkinson's disease and addiction.